Cas no 1217625-98-3 (7-Ethyl-10-(4-amino-1-piperidino)carbonyloxycamptothecin-d3)

• Product Name: 7-Ethyl-10-(4-amino-1-piperidino)carbonyloxycamptothecin-d3
• CAS No: 1217625-98-3
• MF: C₂₈H₃₀N₄O₆
• MW: 521.579492092133
• CID: 5065714
• Update Time: 2025-07-21

7-Ethyl-10-(4-amino-1-piperidino)carbonyloxycamptothecin-d3 Chemical and Physical Properties

Names and Identifiers

• 7-Ethyl-10-(4-amino-1-piperidino)carbonyloxycamptothecin-d3

• Inchi： 1S/C28H30N4O6/c1-3-17-18-11-16(38-27(35)31-9-7-15(29)8-10-31)5-6-22(18)30-24-19(17)13-32-23(24)12-21-20(25(32)33)14-37-26(34)28(21,36)4-2/h5-6,11-12,15,36H,3-4,7-10,13-14,29H2,1-2H3/t28-/m0/s1/i1D3
• InChI Key： APWFTHDYKJHNEV-TVECXBKPSA-N
• SMILES： O1C([C@](CC)(C2C=C3C4C(=C(CC([2H])([2H])[2H])C5C=C(C=CC=5N=4)OC(N4CCC(CC4)N)=O)CN3C(C=2C1)=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 1080
• XLogP3: 1.2
• Topological Polar Surface Area: 135

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Camptothecins Camptothecins
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Camptothecins

Additional information on 7-Ethyl-10-(4-amino-1-piperidino)carbonyloxycamptothecin-d3

Introduction to 7-Ethyl-10-(4-amino-1-piperidino)carbonyloxycamptothecin-d3 (CAS No. 1217625-98-3)

7-Ethyl-10-(4-amino-1-piperidino)carbonyloxycamptothecin-d3, a derivative of the well-known chemotherapeutic agent camptothecin, represents a significant advancement in the field of targeted cancer therapy. This compound, identified by its CAS number CAS NO. 1217625-98-3, has garnered considerable attention due to its unique structural features and promising preclinical and clinical applications. The integration of a 7-ethyl moiety and a 10-(4-amino-1-piperidino)carbonyloxycamptothecin moiety enhances its pharmacological properties, making it a potent candidate for treating various malignancies.

The development of this compound is rooted in the extensive research conducted on camptothecin analogs, which have shown remarkable efficacy in inhibiting topoisomerases, particularly topoisomerase I. Topoisomerases are essential enzymes involved in DNA replication and transcription, and their inhibition disrupts cancer cell proliferation, leading to apoptosis. The modification of camptothecin with the 7-ethyl group improves solubility and bioavailability, while the introduction of the 10-(4-amino-1-piperidino)carbonyloxycamptothecin moiety enhances binding affinity to topoisomerase I, thereby increasing its therapeutic efficacy.

Recent studies have highlighted the potential of 7-Ethyl-10-(4-amino-1-piperidino)carbonyloxycamptothecin-d3 in overcoming multidrug resistance (MDR), a major challenge in cancer treatment. MDR is often associated with overexpression of efflux pumps that expel chemotherapeutic agents from cancer cells. The unique structure of this compound has been shown to circumvent these mechanisms by forming stable complexes with topoisomerase I, thereby preventing drug efflux. This property makes it particularly valuable in treating tumors that have developed resistance to conventional chemotherapeutic agents.

In addition to its potent anti-cancer activity, 7-Ethyl-10-(4-amino-1-piperidino)carbonyloxycamptothecin-d3 exhibits favorable pharmacokinetic profiles. The use of deuterium labeling (d3) in its structure not only enhances metabolic stability but also aids in tracking the compound’s biodistribution and pharmacological effects using nuclear magnetic resonance (NMR) techniques. This allows for more precise dosing and optimization of treatment regimens, improving patient outcomes.

The compound’s mechanism of action involves the inhibition of topoisomerase I, leading to DNA damage and subsequent apoptosis in cancer cells. Preclinical studies have demonstrated that 7-Ethyl-10-(4-amino-1-piperidino)carbonyloxycamptothecin-d3 is highly effective in inducing apoptosis in various cancer cell lines, including those resistant to standard chemotherapies. Furthermore, animal models have shown that this compound can significantly reduce tumor growth while minimizing side effects compared to existing treatments.

One of the most compelling aspects of 7-Ethyl-10-(4-amino-1-piperidino)carbonyloxycamptothecin-d3 is its potential for combination therapy. Research indicates that its synergistic effects when used alongside other chemotherapeutic agents can lead to more robust anti-cancer responses. For instance, combining it with platinum-based drugs has shown enhanced efficacy in preclinical models, suggesting that it could be a valuable component of multi-modal treatment strategies.

The synthesis and characterization of 7-Ethyl-10-(4-amino-1-piperidino)carbonyloxycamptothecin-d3 have been refined through advanced chemical methodologies. The incorporation of the 7-ethyl group was achieved through a multi-step synthesis involving functional group transformations that ensure high yield and purity. The introduction of the 10-(4-amino-1-piperidino)carbonyloxycamptothecin moiety required careful optimization to maintain structural integrity and biological activity. These efforts have resulted in a compound that is both pharmacologically potent and chemically stable.

Emerging research also suggests that 7-Ethyl-10-(4-amino-1-piperidino)carbothecoxycamptothecin-d3 may have applications beyond traditional chemotherapy. Studies are exploring its potential role in targeted therapy for specific genetic mutations associated with certain cancers. By leveraging its ability to interact selectively with mutated proteins, this compound could offer personalized treatment options for patients with particular genetic profiles.

The future development of 7-Ethyl-10-(4-amino-1-piperidino)carbotoxycamptothecin-d3 holds great promise for advancing cancer treatment modalities. Ongoing clinical trials are evaluating its safety and efficacy in human patients, with preliminary results showing encouraging signs. If these trials confirm its therapeutic benefits, this compound could become a cornerstone in the management of various malignancies, offering hope to patients who have limited treatment options.

In conclusion, 7-Ethyl-10-(4-amino-1-piperidino)carbotoxycamptothecin-d3 (CAS No. 1217625-98-3) is a groundbreaking compound with significant potential in oncology. Its unique structure, enhanced solubility, and ability to overcome drug resistance make it a valuable addition to the arsenal of anti-cancer therapies. As research continues to uncover its full therapeutic potential, this compound is poised to play a crucial role in improving outcomes for cancer patients worldwide.